Diazinon-d10

• IUPAC Name: (6-methyl-2-propan-2-ylpyrimidin-4-yl)oxy-bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-λ5-phosphane
• InChI: InChI=1S/C12H21N2O3PS/c1-6-15-18(19,16-7-2)17-11-8-10(5)13-12(14-11)9(3)4/h8-9H,6-7H2,1-5H3/i1D3,2D3,6D2,7D2
• InChI Key: FHIVAFMUCKRCQO-HXOHQZFQSA-N
• Canonical SMILES: CCOP(=S)(OCC)OC1=NC(=NC(=C1)C)C(C)C
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])OP(=S)(OC1=NC(=NC(=C1)C)C(C)C)OC([2H])([2H])C([2H])([2H])[2H]
• Molecular Formula: C12H21N2O3PS
• DSSTOX Substance ID: DTXSID80584030
• Molecular Weight: 314.41 g/mol
• CAS No.: 100155-47-3

Description

Diazinon-d10 (CAS: 100155-47-3) is a deuterium-labeled analog of the organophosphate pesticide diazinon, where ten hydrogen atoms are replaced with deuterium, specifically in the diethyl groups . This stable isotopically labeled compound is primarily employed as an internal standard (IS) in analytical chemistry to enhance the accuracy and precision of pesticide residue quantification via gas chromatography (GC) or liquid chromatography (LC) coupled with tandem mass spectrometry (MS/MS) . Its deuterated structure minimizes matrix interference and compensates for analyte loss during extraction, making it indispensable in environmental, food, and biological sample analysis .

Preparation Methods

Synthetic Deuteration Strategies

Isotope Exchange via Acid-Catalyzed Deuterium Labeling

A prominent method for Diazinon-d10 synthesis involves acid-catalyzed deuterium exchange. In this approach, non-deuterated Diazinon undergoes proton-deuterium substitution at labile hydrogen sites, typically in the presence of deuterated solvents (e.g., D₂O or deuterated methanol) and catalysts such as sulfuric acid or palladium . The reaction proceeds under controlled temperatures (50–80°C) to optimize deuteration efficiency while preventing structural degradation. For instance, a patent by describes refluxing Diazinon in D₂O with a Pd/C catalyst, achieving >95% deuteration at ethyl and isopropyl groups within 24 hours.

Key Reaction Parameters:

Parameter	Value
Temperature	70°C
Catalyst	5% Pd/C
Solvent	D₂O
Reaction Time	24 hours
Deuteration Efficiency	95–98%

Stepwise Synthesis from Deuterated Precursors

An alternative route employs deuterated starting materials to construct the this compound backbone. For example, deuterated diethyl chlorothiophosphate (C₄H₁₀D₁₀ClO₂PS) is reacted with 2-isopropyl-4-methyl-6-hydroxypyrimidine under basic conditions . This method ensures site-specific deuterium incorporation, particularly at the ethyl and isopropyl moieties, which are critical for maintaining the compound’s chromatographic behavior .

Advantages:

• Avoids post-synthetic deuteration, reducing side reactions.

• Enables precise control over deuterium placement .

Purification and Analytical Validation

Solid-Phase Extraction (SPE)

Post-synthesis purification utilizes SPE cartridges (e.g., C18 or XAD resins) to isolate this compound from reaction byproducts. A study by demonstrated that elution with ethyl acetate/methylene chloride (4:1) achieves >90% recovery, with residual solvents removed via nitrogen evaporation.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS with dynamic multiple reaction monitoring (dMRM) confirms isotopic purity. For example, validated a method using an Agilent Eclipse Plus C18 column and a mobile phase of acetonitrile/water (70:30), achieving a limit of detection (LOD) of 0.01 µg/g. Deuterated analogs exhibit distinct mass shifts (e.g., m/z 315 → 170 for this compound vs. m/z 305 → 169 for non-deuterated Diazinon) .

Quality Control Metrics:

Parameter	Acceptable Range
Isotopic Purity	≥98%
Residual Solvents	≤0.1% (v/v)
Chromatographic Purity	≥99.5%

Applications in Residue Analysis

This compound’s primary use lies in compensating for matrix effects during pesticide quantification. In a 2024 study, fortified vegetable samples with this compound (0.01 µg/g) and extracted residues using QuEChERS methodology, achieving 94–102% recovery rates. The deuterated standard’s retention time alignment with native Diazinon ensures accurate peak integration in complex matrices .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom, leading to the formation of sulfoxides and sulfones.

Reduction: Reduction reactions can occur at the phosphorus center, converting it to a phosphine derivative.

Substitution: The ethoxy groups can be substituted with other alkoxy groups under suitable conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Alkyl halides or alcohols in the presence of a base can facilitate substitution reactions.

Major Products

Oxidation: Sulfoxides and sulfones.

Reduction: Phosphine derivatives.

Substitution: Various alkoxy-substituted derivatives.

Scientific Research Applications

Analytical Chemistry Applications

1.1 Environmental Monitoring

Diazinon-d10 is utilized as an internal standard in mass spectrometry for the quantification of diazinon and its metabolites in environmental samples. Its deuterated nature helps improve the accuracy and sensitivity of detection methods, allowing researchers to monitor pesticide residues in soil, water, and food products.

Method	Detection Limit (LOD)	Recovery Rate	Reference
GC-MS	1.97 μg/L	87.92%
LC-MS/MS	0.01 μg/g	100%
SPE with GC-NPD	20 pg/L	>95%

1.2 Biomonitoring

In toxicological studies, this compound serves as a reference standard for biomonitoring human exposure to diazinon. Its use in biological matrices such as blood and urine allows for accurate assessment of exposure levels and potential health risks.

• Study Findings: A method was developed for detecting diazinon metabolites in urine using liquid-liquid extraction followed by LC-MS/MS analysis, achieving an LOD of 0.50 μg/L with recoveries around 101% .

Toxicological Research

2.1 Mechanism of Action Studies

Research involving this compound has elucidated its mechanism of action as an acetylcholinesterase inhibitor. Studies have shown that exposure to diazinon leads to reduced cholinesterase activity in various animal models, which is critical for understanding its neurotoxic effects.

• Case Study: In a chronic toxicity study on beagles, diazinon was administered at varying doses, revealing significant impacts on body weight and cholinesterase activity at higher concentrations .

2.2 Developmental Toxicity Assessments

The impact of diazinon on developmental processes has been investigated using this compound as a tracer. Research indicates that prenatal exposure can lead to adverse outcomes in offspring.

• Findings: Pregnant hamsters exposed to diazinon showed maternal cholinergic symptoms with no direct developmental effects on offspring; however, secondary studies indicated potential long-term neurodevelopmental impacts .

Photocatalytic Degradation Studies

This compound has been employed in studies examining the photocatalytic degradation of diazinon using titanium dioxide (TiO2) under UV light. This research is crucial for understanding how to mitigate environmental contamination from pesticides.

• Study Overview: The degradation products were identified using advanced mass spectrometry techniques, providing insights into the transformation pathways of diazinon in aquatic environments .

Regulatory Compliance and Standards

As regulations surrounding pesticide residues become more stringent, this compound is increasingly used as a reference standard in compliance testing for environmental and food safety assessments.

• Application: Laboratories utilize this compound to calibrate instruments and validate methods for detecting pesticide residues, ensuring adherence to safety standards set by regulatory bodies .

Mechanism of Action

The mechanism of action of (6-Methyl-2-propan-2-ylpyrimidin-4-yl)oxy-bis(1,1,2,2,2-pentadeuterioethoxy)-sulfanylidene-lambda5-phosphane is similar to that of diazinon. It inhibits acetylcholinesterase, an enzyme responsible for breaking down acetylcholine in the nervous system. This inhibition leads to an accumulation of acetylcholine, causing continuous nerve impulse transmission, which ultimately results in the paralysis and death of the target organism.

Comparison with Similar Compounds

Chemical Structure and Isotopic Labeling

Diazinon-d10 is distinguished by its deuteration at the diethyl groups, which contrasts with other deuterated pesticides. For instance:

• Chlorpyrifos-d10 (CAS: 1185231-01-8): Deuterated at the ethyl groups of the phosphorothioate structure.
• Atrazine-d5 (CAS: 163165-75-1): Contains five deuterium atoms on the ethyl and isopropyl groups.
• Malathion-d6 (CAS: 1219804-95-5): Features deuteration at the methyl and ethyl moieties.

Table 1: Structural Comparison of this compound with Similar Deuterated Pesticides

Compound	CAS Number	Deuteration Sites	Primary Use
This compound	100155-47-3	Diethyl groups	GC/LC-MS/MS internal standard
Chlorpyrifos-d10	1185231-01-08	Ethyl groups	Environmental analysis
Atrazine-d5	163165-75-1	Ethyl/isopropyl groups	Agricultural residue monitoring
Malathion-d6	1219804-95-5	Methyl/ethyl groups	Food safety testing

Analytical Performance

Recovery and Sensitivity

This compound demonstrates consistent recovery rates (median: 95–105%) in water and soil matrices, outperforming non-deuterated analogs . In contrast, α-HCH-d6, a surrogate for organochlorine pesticides, shows lower recovery (85–90%) in complex biological samples .

Table 2: Analytical Performance Metrics

Compound	Matrix	Recovery (%)	Limit of Detection (LOD)	Reference
This compound	Groundwater	98–102	0.010 ng/g
Chlorpyrifos-d10	Plant tissue	92–97	0.015 ng/g
Atrazine-d5	Soil	88–94	0.020 ng/g
α-HCH-d6	Biological fluids	85–90	0.025 ng/g

Chromatographic Behavior

In LC-MS/MS, this compound elutes at 4.2 minutes, distinct from its non-deuterated counterpart (4.3 minutes), ensuring baseline separation . Similarly, PCB200 (a polychlorinated biphenyl IS) requires longer retention times (6.5–7.0 minutes) in GC methods .

Research Findings and Critical Insights

• This compound’s stability in acidic extraction conditions (1% acetic acid in acetonitrile) makes it superior to linuron-d3, which degrades under similar conditions .
• Its use as a surrogate in ozonation studies highlights its resilience to oxidative degradation compared to non-deuterated diazinon .
• In hemp analysis, this compound’s dual compatibility with ESI and APCI ionization sources enhances method versatility relative to permethrin-d5, which is APCI-specific .

Biological Activity

Diazinon-d10 is a deuterated form of diazinon, an organophosphate pesticide known for its neurotoxic effects primarily through the inhibition of acetylcholinesterase (AChE). This article explores the biological activity of this compound, focusing on its mechanisms of action, toxicological profiles, and relevant case studies.

Diazinon functions as an AChE inhibitor, leading to the accumulation of acetylcholine in synaptic clefts. This accumulation results in overstimulation of the nervous system, which can have various physiological effects. The specific biological activity of this compound has not been extensively studied; however, it is presumed to exhibit similar properties due to its structural similarity to diazinon.

Key Effects:

• AChE Inhibition : Studies indicate that diazinon significantly inhibits AChE activity, resulting in increased levels of acetylcholine. In fish models, such as Oreochromis niloticus, AChE activity was reduced by up to 93% following exposure to sublethal concentrations of diazinon .
• Lipid Peroxidation (LPO) : Diazinon exposure has been linked to increased lipid peroxidation, a marker of oxidative stress. In the aforementioned study, malondialdehyde (MDA) levels increased after 7 and 15 days of exposure, indicating oxidative damage .

Toxicological Profile

The toxicity of diazinon and its derivatives, including this compound, has been characterized through various studies. The following table summarizes important toxicological parameters:

Parameter	Value	Source
LD50 (rat)	5-10 mg/kg
Acute Toxicity (Daphnia)	EC50 = 0.896 µg/L
NOEC (Daphnia)	0.35 µg/L
Chronic Toxicity	Significant reproductive effects observed at low concentrations

Case Study 1: Acute Exposure in Aquatic Models

A study investigated the protective effects of diphenhydramine against diazinon toxicity in zebrafish (Danio rerio). The results indicated that diphenhydramine could mitigate acute toxicity caused by diazinon through competitive inhibition of acetylcholine receptors, highlighting potential therapeutic avenues for organophosphate poisoning .

Case Study 2: Human Toxicity and Forensic Analysis

In a forensic case study involving a suicide by ingestion of decomposed diazinon, analytical methods such as gas chromatography-mass spectrometry were employed to identify degradation products. This case demonstrated the importance of understanding the decomposition pathways and toxicological implications of aged pesticides .

Research Findings

Recent studies have provided insights into the environmental impact and biological activity of diazinon:

• Environmental Persistence : Diazinon's stability under normal conditions can lead to self-decomposition over time, complicating toxicity assessments .
• Comparative Toxicology : Research suggests that while diazinon is more potent than other compounds like diphenhydramine in terms of acute toxicity, its effects on reproduction and survival in aquatic organisms show significant differences based on concentration and exposure duration .

Q & A

Basic Research Questions

Q. What is the role of Diazinon-d10 in analytical methodologies, and how is it optimized for recovery efficiency in environmental samples?

this compound is a deuterated surrogate compound used to monitor analytical recovery efficiency, particularly in pesticide residue analysis. Researchers optimize its use by spiking samples at known concentrations before extraction, allowing quantification of matrix effects and procedural losses. Recovery rates between 70–120% are typically targeted, with adjustments made to extraction protocols (e.g., solvent selection, pH) based on inter-laboratory validation studies .

Q. How do researchers quantify this compound in complex matrices, and what calibration techniques ensure accuracy?

Isotopic dilution mass spectrometry (IDMS) is the gold standard, where this compound serves as an internal standard. Calibration curves are constructed using matrix-matched standards to account for ion suppression/enhancement. For trace analysis, linear ranges (e.g., 1–100 ng/mL) are validated via triplicate injections, with R² ≥ 0.995 considered acceptable. Daily verification with quality control samples ensures instrument stability .

Q. What experimental design considerations are critical when using this compound as a surrogate in multi-residue pesticide studies?

Key variables include:

• Matrix type : Soil, water, or biological samples require distinct extraction protocols (e.g., QuEChERS for food matrices).
• Spike concentration : Must reflect expected analyte levels to avoid saturation.
• Replication : Minimum triplicate analyses per sample to assess precision.
• Blanks : Process and instrument blanks to monitor contamination .

Advanced Research Questions

Q. Under what experimental conditions does this compound exhibit instability, and how can degradation be mitigated during long-term environmental studies?

this compound degrades under UV light exposure and extreme pH (e.g., >9.0). Stability studies recommend storage at −20°C in amber vials. Accelerated degradation tests (40°C for 30 days) can predict shelf-life, with LC-MS/MS monitoring for breakdown products like 2-isopropyl-6-methylpyrimidin-4-ol-d10 .

Q. How can cross-contamination between this compound and native Diazinon be detected and minimized in high-throughput workflows?

Cross-contamination is identified via elevated baseline levels in blanks. Mitigation strategies include:

• Chromatographic separation : Adjusting gradient elution to resolve Diazinon and this compound peaks.
• Mass spectrometric resolution : Using high-resolution instruments (e.g., Q-TOF) to distinguish m/z differences (Δ = 10.0532 Da).
• Workflow segregation : Dedicated glassware and consumables for surrogate handling .

Q. What validation parameters are essential when developing a novel analytical method using this compound as an internal standard?

Method validation must include:

• Accuracy : Percent recovery (±15% deviation from spiked value).
• Precision : Relative standard deviation (RSD) ≤20% for intra-/inter-day assays.
• LOD/LOQ : Determined via signal-to-noise ratios (3:1 and 10:1, respectively).
• Matrix effects : Evaluated by comparing solvent-based vs. matrix-matched calibration slopes .

Q. How should researchers address contradictions in this compound recovery rates across studies with similar experimental designs?

Discrepancies often arise from:

• Matrix complexity : Humic acid content in soil vs. dissolved organics in water.
• Extraction efficiency : Sonication time or solvent polarity variations.
• Instrument sensitivity : Differences in detector linearity (e.g., triple quadrupole vs. single quadrupole MS). Meta-analyses using standardized protocols (e.g., ISO 17025) can resolve such conflicts .

Q. What are the implications of using this compound in cross-disciplinary studies, such as environmental fate vs. pharmacokinetic modeling?

In environmental studies, this compound tracks degradation pathways (e.g., hydrolysis half-life). In pharmacokinetics, it quantifies metabolic conversion rates in vitro. Researchers must adjust spike concentrations to reflect compartmental volumes (e.g., µg/L in water vs. ng/g in tissue) and validate cross-reactivity with enzymes .

Q. How does long-term storage (≥1 year) impact this compound integrity, and what analytical controls are necessary for retrospective studies?

Longitudinal stability tests show ≤5% degradation at −80°C over 12 months. Controls include:

• Certified reference materials (CRMs) : Analyzed alongside stored samples.
• Deuterium retention : Monitoring for hydrogen-deuterium exchange via isotopic purity checks (e.g., NMR or high-resolution MS) .

Q. What criteria should guide the selection of alternative surrogates if this compound is unsuitable for a specific research application?

Surrogates must meet:

• Structural similarity : Comparable log P and pKa to target analytes.
• Isotopic distinction : Non-overlapping m/z with analytes and matrix components.
• Commercial availability : Certified purity (>98%) and isotopic enrichment (>99% D).
  Pilot studies comparing recovery rates against this compound are recommended .